4-(4-fluorophenyl)-5-[(pyrimidin-2-ylthio)methyl]-4{H}-1,2,4-triazole-3-thiol

• IUPAC Name: 4-(4-fluorophenyl)-3-(pyrimidin-2-ylsulfanylmethyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C13H10FN5S2/c14-9-2-4-10(5-3-9)19-11(17-18-13(19)20)8-21-12-15-6-1-7-16-12/h1-7H,8H2,(H,18,20)
• InChI Key: NMDATEPDJDKNIH-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(N=C1)SCC2=NNC(=S)N2C3=CC=C(C=C3)F
• Molecular Formula: C13H10FN5S2
• Molecular Weight: 319.4 g/mol

Description

4-(4-fluorophenyl)-5-[(pyrimidin-2-ylthio)methyl]-4{H}-1,2,4-triazole-3-thiol (4-FPT) is an organosulfur compound synthesized from 4-fluorophenylthiourea and pyrimidine-2-thiol. It is a member of the triazole family and has been studied extensively due to its potential applications in medicinal chemistry and biochemistry. 4-FPT has been used in organic synthesis, as a catalyst in the synthesis of heterocyclic compounds and as a ligand in the coordination of transition metals. In addition, it has been studied for its potential as a drug target and for its ability to modulate the activity of several enzymes and proteins.

Scientific Research Applications

Organic Synthesis and Click Chemistry

The compound’s triazole ring is amenable to click chemistry—a powerful tool for constructing complex molecules. Researchers use it as a building block for assembling larger structures, such as dendrimers, polymers, or bioconjugates. Click reactions enable efficient and modular synthesis.

These applications highlight the versatility of 4-(4-fluorophenyl)-5-[(pyrimidin-2-ylthio)methyl]-4{H}-1,2,4-triazole-3-thiol and underscore its potential impact across multiple scientific disciplines. Keep in mind that ongoing research may uncover additional uses or refine existing ones.